Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate

• IUPAC Name: ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C23H28N2O6S/c1-3-30-20-9-11-21(12-10-20)32(28,29)25-15-13-17(14-16-25)22(26)24-19-7-5-18(6-8-19)23(27)31-4-2/h5-12,17H,3-4,13-16H2,1-2H3,(H,24,26)
• InChI Key: UGRIPRQPUZPRHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)OCC
• Molecular Formula: C23H28N2O6S
• Molecular Weight: 460.5 g/mol

Description

Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biotechnology. EPPB is a small molecule inhibitor that has been shown to have promising results in inhibiting the activity of certain enzymes and proteins, making it a potential candidate for the development of new drugs and therapies.

Mechanism of Action

Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate works by binding to the active site of the target enzyme or protein, thereby inhibiting its activity. The exact mechanism of action of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate varies depending on the target enzyme or protein, but in general, it works by disrupting the normal function of the enzyme or protein, leading to a decrease in its activity.
Biochemical and Physiological Effects:
Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate has been shown to have a range of biochemical and physiological effects, depending on the target enzyme or protein. In general, Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate has been shown to inhibit the activity of enzymes and proteins that are involved in various cellular processes such as cell proliferation, inflammation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate in lab experiments is its high potency and specificity towards its target enzymes and proteins. This makes it an ideal candidate for studying the function of these enzymes and proteins in various cellular processes. However, one of the limitations of using Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate in lab experiments is its high cost and the specialized equipment and expertise required for its synthesis.

Future Directions

There are several future directions for the research and development of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate. One of the most promising directions is the development of new drugs and therapies based on the inhibitory activity of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate against certain enzymes and proteins. Another future direction is the study of the structure-activity relationship of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate and its analogs, which could lead to the development of more potent and specific inhibitors. Additionally, the use of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate in combination with other drugs or therapies could lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate involves the use of piperidine, benzoic acid, and ethyl 4-aminobenzoate as starting materials. The reaction proceeds through a series of steps involving the formation of intermediates that ultimately lead to the formation of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate.

Scientific Research Applications

Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate is in the field of medicinal chemistry, where it has been shown to have potent inhibitory activity against certain enzymes and proteins that are involved in various diseases such as cancer, inflammation, and neurodegenerative disorders.